6,6-dimethyl-2-methylidene-norpinan-3-one
6,6-dimethyl-2-methylidene-norpinan-3-one
Pinocarvone is a bridged compound resulting from rearrangement of carvone. It has a role as a mouse metabolite. It is a bridged compound and a member of carvones.
Pinocarvone, also known as 2(10)-pinen-3-one, belongs to the class of organic compounds known as bicyclic monoterpenoids. These are monoterpenoids containing exactly 2 rings, which are fused to each other. Thus, pinocarvone is considered to be an isoprenoid lipid molecule. Pinocarvone exists as a liquid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, pinocarvone is primarily located in the cytoplasm and membrane (predicted from logP). Pinocarvone is a minty tasting compound that can be found in hyssop, spearmint, and sweet bay. This makes pinocarvone a potential biomarker for the consumption of these food products.
Pinocarvone, also known as 2(10)-pinen-3-one, belongs to the class of organic compounds known as bicyclic monoterpenoids. These are monoterpenoids containing exactly 2 rings, which are fused to each other. Thus, pinocarvone is considered to be an isoprenoid lipid molecule. Pinocarvone exists as a liquid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, pinocarvone is primarily located in the cytoplasm and membrane (predicted from logP). Pinocarvone is a minty tasting compound that can be found in hyssop, spearmint, and sweet bay. This makes pinocarvone a potential biomarker for the consumption of these food products.
Brand Name:
Vulcanchem
CAS No.:
16812-40-1
VCID:
VC0108684
InChI:
InChI=1S/C10H14O/c1-6-8-4-7(5-9(6)11)10(8,2)3/h7-8H,1,4-5H2,2-3H3
SMILES:
CC1(C2CC1C(=C)C(=O)C2)C
Molecular Formula:
C10H14O
Molecular Weight:
150.22 g/mol
6,6-dimethyl-2-methylidene-norpinan-3-one
CAS No.: 16812-40-1
Main Products
VCID: VC0108684
Molecular Formula: C10H14O
Molecular Weight: 150.22 g/mol
| CAS No. | 16812-40-1 |
|---|---|
| Product Name | 6,6-dimethyl-2-methylidene-norpinan-3-one |
| Molecular Formula | C10H14O |
| Molecular Weight | 150.22 g/mol |
| IUPAC Name | 6,6-dimethyl-2-methylidenebicyclo[3.1.1]heptan-3-one |
| Standard InChI | InChI=1S/C10H14O/c1-6-8-4-7(5-9(6)11)10(8,2)3/h7-8H,1,4-5H2,2-3H3 |
| Standard InChIKey | TZDMGBLPGZXHJI-UHFFFAOYSA-N |
| SMILES | CC1(C2CC1C(=C)C(=O)C2)C |
| Canonical SMILES | CC1(C2CC1C(=C)C(=O)C2)C |
| Melting Point | -1.8°C |
| Physical Description | Liquid |
| Description | Pinocarvone is a bridged compound resulting from rearrangement of carvone. It has a role as a mouse metabolite. It is a bridged compound and a member of carvones. Pinocarvone, also known as 2(10)-pinen-3-one, belongs to the class of organic compounds known as bicyclic monoterpenoids. These are monoterpenoids containing exactly 2 rings, which are fused to each other. Thus, pinocarvone is considered to be an isoprenoid lipid molecule. Pinocarvone exists as a liquid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, pinocarvone is primarily located in the cytoplasm and membrane (predicted from logP). Pinocarvone is a minty tasting compound that can be found in hyssop, spearmint, and sweet bay. This makes pinocarvone a potential biomarker for the consumption of these food products. |
| Synonyms | pinocarvone |
| PubChem Compound | 121719 |
| Last Modified | Nov 11 2021 |
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